2,4-dichloro-6-methanesulfonylpyrimidine
Overview
Description
2,4-Dichloro-6-methanesulfonylpyrimidine (DCMSP) is an organosulfur compound with a unique structure that has been studied for its potential applications in the fields of organic synthesis, drug research and development, and materials science. DCMSP has been found to be a useful reagent in organic synthesis, as it can be used to synthesize a variety of compounds including amines, alcohols, and carboxylic acids. Additionally, DCMSP has been studied for its potential use as a drug target, as it has been found to be a potent inhibitor of several enzymes involved in various biochemical pathways.
Scientific Research Applications
2,4-dichloro-6-methanesulfonylpyrimidine has been studied for its potential applications in the fields of organic synthesis, drug research and development, and materials science. In organic synthesis, 2,4-dichloro-6-methanesulfonylpyrimidine has been found to be a useful reagent in the synthesis of a variety of compounds including amines, alcohols, and carboxylic acids. Additionally, 2,4-dichloro-6-methanesulfonylpyrimidine has been studied for its potential use as a drug target, as it has been found to be a potent inhibitor of several enzymes involved in various biochemical pathways. In materials science, 2,4-dichloro-6-methanesulfonylpyrimidine has been studied for its potential use as a catalyst for the synthesis of polymers and other materials.
Mechanism of Action
2,4-dichloro-6-methanesulfonylpyrimidine has been found to be a potent inhibitor of several enzymes involved in various biochemical pathways. It has been found to act as a competitive inhibitor of enzymes, binding to the active site of the enzyme and preventing the binding of the substrate. Additionally, 2,4-dichloro-6-methanesulfonylpyrimidine has been found to inhibit the activity of enzymes involved in the metabolism of drugs, thus making it useful for the development of new drugs.
Biochemical and Physiological Effects
2,4-dichloro-6-methanesulfonylpyrimidine has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 2,4-dichloro-6-methanesulfonylpyrimidine is a potent inhibitor of several enzymes involved in various biochemical pathways, including those involved in the metabolism of drugs. Additionally, 2,4-dichloro-6-methanesulfonylpyrimidine has been found to have anti-cancer and anti-inflammatory effects, as well as to have the potential to be used as an anti-microbial agent.
Advantages and Limitations for Lab Experiments
2,4-dichloro-6-methanesulfonylpyrimidine has several advantages and limitations for use in laboratory experiments. One advantage of 2,4-dichloro-6-methanesulfonylpyrimidine is that it is relatively inexpensive and can be synthesized in a relatively short amount of time. Additionally, 2,4-dichloro-6-methanesulfonylpyrimidine is a potent inhibitor of several enzymes, making it useful for the development of new drugs. However, 2,4-dichloro-6-methanesulfonylpyrimidine has some limitations, such as its potential to cause irritation and toxicity if not handled properly.
Future Directions
There are several potential future directions for 2,4-dichloro-6-methanesulfonylpyrimidine research, including the development of new drugs, the development of new materials, and the exploration of its potential applications in other fields. Additionally, further research could be done on the mechanism of action of 2,4-dichloro-6-methanesulfonylpyrimidine and its potential toxicity. Finally, further research could be done to explore the potential of 2,4-dichloro-6-methanesulfonylpyrimidine as an anti-microbial agent.
Synthesis Methods
2,4-dichloro-6-methanesulfonylpyrimidine is synthesized through a two-step process involving the reaction of a chloroformate with an amine to form a sulfonamide, followed by the reaction of the sulfonamide with an aldehyde or ketone to form the desired product. The first step involves the reaction of an amine with a chloroformate in the presence of a base, such as sodium hydroxide, to form a sulfonamide. The second step involves the reaction of the sulfonamide with an aldehyde or ketone in the presence of a base, such as sodium hydroxide, to form 2,4-dichloro-6-methanesulfonylpyrimidine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-6-methanesulfonylpyrimidine involves the reaction of 2,4-dichloro-6-hydroxypyrimidine with methanesulfonyl chloride in the presence of a base.", "Starting Materials": [ "2,4-dichloro-6-hydroxypyrimidine", "Methanesulfonyl chloride", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Add the 2,4-dichloro-6-hydroxypyrimidine to a solution of the base in an organic solvent such as dichloromethane or chloroform.", "Slowly add methanesulfonyl chloride to the reaction mixture while stirring at a low temperature.", "Allow the reaction to proceed for several hours at room temperature or under reflux.", "Quench the reaction with water and extract the product with an organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1048389-45-2 |
Molecular Formula |
C5H4Cl2N2O2S |
Molecular Weight |
227.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
